N-(3-cyanophenyl)-2-(3-methylphenoxy)propanamide

• IUPAC Name: N-(3-cyanophenyl)-2-(3-methylphenoxy)propanamide
• InChI: InChI=1S/C17H16N2O2/c1-12-5-3-8-16(9-12)21-13(2)17(20)19-15-7-4-6-14(10-15)11-18/h3-10,13H,1-2H3,(H,19,20)
• InChI Key: NDNOGGNKDUBYTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)NC2=CC=CC(=C2)C#N
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-(3-cyanophenyl)-2-(3-methylphenoxy)propanamide: is an organic compound with the molecular formula C17H16N2O2 This compound is characterized by the presence of a cyanophenyl group and a methylphenoxy group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-cyanophenyl)-2-(3-methylphenoxy)propanamide typically involves the reaction of 3-cyanophenylamine with 3-methylphenoxypropanoic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-cyanophenyl)-2-(3-methylphenoxy)propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyanophenyl or methylphenoxy groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or ethers.

Scientific Research Applications

N-(3-cyanophenyl)-2-(3-methylphenoxy)propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-cyanophenyl)-2-(3-methylphenoxy)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

N-(3-cyanophenyl)-2-(3-methylphenoxy)propanamide can be compared with other similar compounds such as:

N-(3-cyanophenyl)-3-(3-methylphenoxy)propanamide: Differing in the position of the methylphenoxy group.

N-(4-cyanophenyl)-2-(3-methylphenoxy)propanamide: Differing in the position of the cyanophenyl group.

N-(3-cyanophenyl)-2-(4-methylphenoxy)propanamide: Differing in the position of the methyl group on the phenoxy ring.

These compounds share structural similarities but may exhibit different chemical and biological properties, highlighting the uniqueness of this compound.